Cas no 25893-09-8 (1H-Benzimidazol-6-amine, 2-(3-thienyl)-)

1H-Benzimidazol-6-amine, 2-(3-thienyl)- structure
25893-09-8 structure
Product Name:1H-Benzimidazol-6-amine, 2-(3-thienyl)-
CAS No:25893-09-8
MF:C11H9N3S
MW:215.274260282516
CID:2112076
Update Time:2023-08-04

1H-Benzimidazol-6-amine, 2-(3-thienyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-(3-thienyl)-1H-Benzimidazol-6-amine
    • 1H-Benzimidazol-6-amine, 2-(3-thienyl)-
    • Inchi: 1S/C11H9N3S/c12-8-1-2-9-10(5-8)14-11(13-9)7-3-4-15-6-7/h1-6H,12H2,(H,13,14)
    • InChI Key: LPXARYTXHJXWTI-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1)C1=NC2C=CC(=CC=2N1)N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 236
  • Topological Polar Surface Area: 82.9
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